Cas no 893734-73-1 (Methyl 5-(2-fluorophenyl)nicotinate)

Methyl 5-(2-fluorophenyl)nicotinate is a fluorinated aromatic ester with applications in pharmaceutical and agrochemical research. Its structure, featuring a nicotinate core substituted with a 2-fluorophenyl group, makes it a valuable intermediate for synthesizing bioactive compounds. The fluorine substitution enhances metabolic stability and binding affinity in target molecules, while the methyl ester group offers versatility for further functionalization. This compound is characterized by high purity and consistent performance, ensuring reliability in complex synthetic pathways. Its well-defined physicochemical properties, including solubility and reactivity, make it suitable for use in medicinal chemistry and material science applications. Proper handling and storage under inert conditions are recommended to maintain stability.
Methyl 5-(2-fluorophenyl)nicotinate structure
893734-73-1 structure
Product Name:Methyl 5-(2-fluorophenyl)nicotinate
CAS No:893734-73-1
MF:C13H10FNO2
MW:231.222406864166
CID:1031183
PubChem ID:20099852
Update Time:2025-06-23

Methyl 5-(2-fluorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(2-fluorophenyl)nicotinate
    • Methyl 5-(2-fluorophenyl)nicotite
    • methyl 5-(2-fluorophenyl)pyridine-3-carboxylate
    • BB 0259639
    • Methyl5-(2-fluorophenyl)nicotinate
    • 893734-73-1
    • DTXSID00602422
    • J-522394
    • AKOS004116376
    • DB-265460
    • Inchi： 1S/C13H10FNO2/c1-17-13(16)10-6-9(7-15-8-10)11-4-2-3-5-12(11)14/h2-8H,1H3
    • InChI Key： RTJIQSAKAHFJPH-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1C1C=NC=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 231.06955672g/mol
  • Monoisotopic Mass: 231.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.2Ų

Methyl 5-(2-fluorophenyl)nicotinate Pricemore >>

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